Cas no 66136-64-9 (Acetamide, N-(3-amino-4-nitrophenyl)-)
66136-64-9 structure
Product Name:Acetamide, N-(3-amino-4-nitrophenyl)-
CAS No:66136-64-9
MF:C8H9N3O3
MW:195.175361394882
CID:388657
PubChem ID:3610655
Update Time:2025-04-19
Acetamide, N-(3-amino-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-(3-amino-4-nitrophenyl)-
- N-(3-amino-4-nitrophenyl)acetamide
- N-{3-amino-4-nitrophenyl}acetamide
- AE-562/12222410
- DTXSID30394161
- SCHEMBL4271625
- 66136-64-9
-
- Inchi: 1S/C8H9N3O3/c1-5(12)10-6-2-3-8(11(13)14)7(9)4-6/h2-4H,9H2,1H3,(H,10,12)
- InChI Key: GUHZWZZDULRGIC-UHFFFAOYSA-N
- SMILES: O=C(C)NC1C=CC(=C(C=1)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.06439116g/mol
- Monoisotopic Mass: 195.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 101Ų
Acetamide, N-(3-amino-4-nitrophenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
66136-64-9 (Acetamide, N-(3-amino-4-nitrophenyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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